![molecular formula C9H7FN2O B1356397 5-(4-Fluorophenyl)isoxazol-3-amine CAS No. 925005-35-2](/img/structure/B1356397.png)
5-(4-Fluorophenyl)isoxazol-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(4-Fluorophenyl)isoxazol-3-amine is a chemical compound with the empirical formula C9H7FN2O . It has a molecular weight of 178.16 . This compound is typically used for proteomics research .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringNc1cc(on1)-c2ccc(F)cc2
. This indicates that the molecule contains an isoxazole ring attached to a 4-fluorophenyl group via an amino group. Physical And Chemical Properties Analysis
This compound is a solid substance . It has a melting point range of 127-132 °C .Scientific Research Applications
Antimicrobial Activity
5-(4-Fluorophenyl)isoxazol-3-amine derivatives have shown promising antimicrobial properties. For instance, 4-(substituted phenylazo)-3-methyl-4H-isoxazol-5-ones, including a variant with a 4-fluorophenyl group, have demonstrated significant antibacterial activity against Staphylococcus aureus. These compounds were synthesized using green chemistry principles and characterized using various spectroscopy methods (Banpurkar, Wazalwar, & Perdih, 2018).
Antitumor Activity
Derivatives of this compound have been explored for their antitumor properties. Some synthesized compounds, including those with a fluorophenyl component, have shown significant in vitro antitumor activities against various cancer cell lines (Sekhar, Rao, Rao, Kumar, & Jha, 2019). Additionally, novel amine derivatives of this compound have been found to be highly cytotoxic against certain cancer cell lines, with IC50 values indicating potent activity (Vinayak, Sudha, & Lalita, 2017).
Bioactivation and Reactivity
Research into the bioactivation mechanisms of reactive metabolites from phenyl methyl-isoxazole derivatives, including those with a fluorophenyl component, has been conducted. This includes understanding their reactivity and potential risks of toxicity, which is crucial in drug development (Bylund et al., 2012).
Synthesis and Characterization
The synthesis and characterization of fluorine-containing derivatives of 5-arylisoxazoles have been a focus of research, exploring the potential of these compounds in various applications, including in compositions with insecticides (Petkevich et al., 2018).
Safety and Hazards
Properties
IUPAC Name |
5-(4-fluorophenyl)-1,2-oxazol-3-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FN2O/c10-7-3-1-6(2-4-7)8-5-9(11)12-13-8/h1-5H,(H2,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPJQKMNQXKXFFN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=NO2)N)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30526965 |
Source
|
Record name | 5-(4-Fluorophenyl)-1,2-oxazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30526965 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
925005-35-2 |
Source
|
Record name | 5-(4-Fluorophenyl)-1,2-oxazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30526965 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 925005-35-2 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.